Cas no 22817-26-1 (3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene)

3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene Properties

Names and Identifiers

• 2,3-Dihydro-1H-benzo[de]isoquinoline
• 1H-2,3-dihydro-2-azaphenalene
• 2,3-DIAMINOPYRIDINE-5-BORONIC ACID,PINACOL ESTER
• 2,3-Dihydro-1H-benz[de]isoquinoline
• 3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene
• ?2,3-DIHYDRO-1H-BENZ[DE]ISOQUINOLINE
• J-014870
• 2, 3-dihydro-1H-benzo[de]isoquinoline
• 22817-26-1
• A816373
• SCHEMBL255918
• SCHEMBL2979885
• FT-0609647
• EN300-214715
• AKOS005207094
• 2,3-dihydro-1 H-benz[de]isochinolin
• AS-77555
• 3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene
• MFCD01075706
• 2,3-Dihydro-1H-benzo[de]isoquinoline, AldrichCPR
• DTXSID80276862
• DB-046000
• 3-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE
• +Expand

• MDL： MFCD01075706
• InChIKey： NBWCGDRKSOXZNI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11N/c1-3-9-4-2-6-11-8-13-7-10(5-1)12(9)11/h1-6,13H,7-8H2
• SMILES： C1=CC2=C3C(=C1)CNCC3=CC=C2
• BRN： 134303

Computed Properties

• Exact Mass: 169.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 169.089
• Heavy Atom Count: 13
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 2.77180
• PSA: 12.03000
• Refractive Index: 1.661
• Boiling Point: 120°C 0,5mm
• Melting Point: 102-103 ºC
• Flash Point: 120°C/0.5mm
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.138

3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene Security Information

• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazardous Material transportation number：UN 3259
• PackingGroup：III
• Risk Phrases： 34
• HazardClass：8

3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaene Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%